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Compound of Interest

3-Pyridinecarboxamide, 5-fluoro-
Compound Name:

N-hydroxy-
CAS No.: 1582-86-1
Cat. No.: B13261963

Get Quote

Technical Monograph: 5-Fluoro-N-
hydroxynicotinamide

Chemical Class: Pyridine Hydroxamic Acid | CAS: 1582-86-1 | Role: Metalloenzyme Inhibitor &
Chemical Probe

Executive Summary & Core Identity

5-Fluoro-N-hydroxynicotinamide (also known as 5-fluoro-3-pyridinecarbohydroxamic acid) is a
synthetic derivative of nicotinohydroxamic acid. Structurally, it combines a pyridine scaffold with
a hydroxamic acid zinc-binding group (ZBG) at the 3-position and a fluorine atom at the 5-
position.

This molecule is primarily investigated in medicinal chemistry as a competitive inhibitor of
metalloenzymes, specifically targeting Urease (Nickel-dependent) and Matrix
Metalloproteinases (MMPs) or Histone Deacetylases (HDACS) (Zinc-dependent). The
introduction of the fluorine atom at the C5 position is a strategic modification designed to
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enhance metabolic stability by blocking oxidative metabolism and modulating the pKa of the
hydroxamic acid moiety.

Physicochemical Profile

Property Value /| Descriptor

IUPAC Name 5-Fluoro-N-hydroxy-3-pyridinecarboxamide
Common Name 5-Fluoronicotinohydroxamic Acid

CAS Number 1582-86-1

Molecular Formula CeHsFN202

Molecular Weight 156.11 g/mol

. Soluble in DMSO, Methanol; Sparingly soluble
Solubility

in Water
pKa (Predicted) ~8.5 (Hydroxamic acid group)

5-F exerts inductive electron withdrawal (-1),
Electronic Effect lowering the pKa of the hydroxamic acid

compared to the unsubstituted parent.[1][2]

Chemical Structure & Electronic Properties

The pharmacological efficacy of 5-Fluoro-N-hydroxynicotinamide is driven by two distinct
structural features:

e The Hydroxamic Acid Warhead (-CONHOH): This functional group acts as a bidentate
ligand. In physiological conditions, it exists in equilibrium between the keto and enol forms,
capable of chelating metal ions (Zn?*, Ni2*, Fe3*) within enzyme active sites. The oxygen
atoms of the carbonyl and hydroxyl groups form a stable 5-membered chelate ring with the
metal.

e The 5-Fluoro Substituent:

o Metabolic Blocking: The C5 position of the pyridine ring is a common site for metabolic
oxidation (via Cytochrome P450). Fluorine substitution blocks this pathway, potentially
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extending the compound's half-life (t¥2).

o Acidity Modulation: Fluorine is highly electronegative. Its electron-withdrawing nature pulls
electron density from the pyridine ring, which in turn affects the amide bond. This
increases the acidity of the N-hydroxy proton, potentially strengthening the ionic
interaction with metal cofactors in the target enzyme.

Synthesis Protocol

Note: This protocol describes the conversion of 5-fluoronicotinic acid to the hydroxamic acid via
a methyl ester intermediate.

Reaction Scheme (Graphviz)

5-Fluoronicotinic Acid - Esterification » | Methyl 5-fluoronicotinate - Hydroxaminolysis 5-Fluoro-N-hydroxynicotinamide
(Starting Material) "] (MeOH, H2S04, Reflux) = (Intermediate) "1 (NH20H-HCI, KOH, MeOH) (Final Product)

Figure 1: Two-step synthesis of 5-Fluoro-N-hydroxynicotinamide from 5-fluoronicotinic acid.

Click to download full resolution via product page

Detailed Methodology
Step 1: Synthesis of Methyl 5-fluoronicotinate

» Reagents: 5-Fluoronicotinic acid (1.0 eq), Methanol (excess, solvent), Sulfuric acid
(catalytic).

e Procedure: Dissolve 5-fluoronicotinic acid in anhydrous methanol. Add concentrated H2SOa
dropwise at 0°C. Heat the mixture to reflux (65°C) for 6-8 hours.

o Workup: Concentrate the solvent under reduced pressure. Neutralize the residue with
saturated NaHCOs solution. Extract with Ethyl Acetate (3x). Dry organic layer over Na2S0Oa
and concentrate to yield the methyl ester.

Step 2: Hydroxaminolysis (Conversion to Hydroxamic Acid)

e Reagents: Hydroxylamine hydrochloride (NH20H-HCI, 3.0 eq), Potassium Hydroxide (KOH,
6.0 eq), Methanol.
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Preparation of NH20OH: Dissolve NH20OH-HCI in methanol. In a separate flask, dissolve KOH
in methanol. Add the KOH solution to the hydroxylamine solution at 0°C to generate free
hydroxylamine base. Filter off the precipitated KCI.

Reaction: Add the Methyl 5-fluoronicotinate (from Step 1) to the filtrate. Stir at room
temperature for 2—4 hours. Monitor by TLC (shift to lower Rf).

Isolation: Acidify the mixture carefully with 1N HCI to pH ~6 to precipitate the product. Filter
the solid, wash with cold water/ethanol, and recrystallize from ethanol/water.

Mechanism of Action: Metalloenzyme Inhibition

The primary mechanism involves the chelation of the catalytic metal ion in the enzyme's active

site.

Target 1: Urease (Nickel-Dependent)

Urease is a virulence factor for Helicobacter pylori. It contains a binuclear Nickel (Ni2*) center.

Mechanism: 5-Fluoro-N-hydroxynicotinamide enters the active site. The hydroxamic acid
group acts as a bridging ligand between the two Ni2* ions, displacing the water molecule
required for urea hydrolysis.

Effect: Prevents the production of ammonia, thereby re-acidifying the bacterial
microenvironment and reducing bacterial survival.

Target 2: HDAC | MMP (Zinc-Dependent)

Mechanism: In Histone Deacetylases (HDACSs), the Zinc (Zn2*) ion activates a water
molecule for nucleophilic attack on the acetyl-lysine substrate. The hydroxamic acid group of
the inhibitor binds directly to the Zn2*, displacing the catalytic water and sterically blocking
the substrate.

Molecular Interaction Pathway (Graphviz)

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13261963?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Fluoro-N-hydroxynicotinamide

Diffusion Pharmacophore Alignment

Enzyme Active Site Bidentate Chelation
(Urease or HDAC) (C=0 and -OH bind Metal)

Binding (Kd < 1pM) Prevents Hydrolysis

ats etal 10 Catalytic Blockade

(Substrate Displacement)

Figure 2: Mechanism of Action - Metal Chelation Pathway.

Click to download full resolution via product page

Experimental Validation: Urease Inhibition Assay

To verify the activity of the synthesized compound.

Reagents: Jack Bean Urease (enzyme), Urea (substrate), Phenol red (indicator), Phosphate
buffer (pH 6.8).

Preparation: Prepare a stock solution of 5-Fluoro-N-hydroxynicotinamide in DMSO.

Incubation: Mix 10 uL of inhibitor solution with 10 pL of Urease solution (5 U/mL). Incubate at
37°C for 15 minutes to allow binding.

Reaction: Add 40 pL of Urea solution (100 mM). Incubate for 30 minutes.
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» Detection: Measure ammonia production using the Indophenol method or by monitoring pH
change (colorimetric shift of Phenol red) at 560 nm.

 Calculation: Calculate % Inhibition =
. Determine ICso by plotting log[concentration] vs. % inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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